1-Cyclohexyl-2-(3-fluorophenyl)ethanone

• CAS No.: 180200-87-7
• Molecular Formula: C14H17FO
• Molecular Weight: 220.28 g/mol
• IUPAC Name: 1-cyclohexyl-2-(3-fluorophenyl)ethanone
• InChI: InChI=1S/C14H17FO/c15-13-8-4-5-11(9-13)10-14(16)12-6-2-1-3-7-12/h4-5,8-9,12H,1-3,6-7,10H2
• InChI Key: CANZNDYNIOZMJW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)CC2=CC(=CC=C2)F

Description

1-Cyclohexyl-2-(3-fluorophenyl)ethanone (C₁₈H₁₉FN₂O) is a ketone derivative featuring a cyclohexyl group and a 3-fluorophenyl moiety attached to an ethanone backbone. It is structurally characterized by its SMILES notation: Fc1cccc2c3cncn3[CH](CC(=O)C4CCCCC4)c12 . This compound is notable for its role in crystallographic studies, as evidenced by its inclusion in the Protein Data Bank (PDB entry 5PJ), where it serves as a ligand in structural analyses . Its molecular weight is 298.355 g/mol, and it contains one chiral center, contributing to its stereochemical complexity .

Comparison with Similar Compounds

Cyclopropyl vs. Cyclohexyl Substitutions

• 2-Bromo-1-cyclopropyl-2-(3-fluorophenyl)ethanone (C₁₁H₁₀BrFO): Replacing the cyclohexyl group with a cyclopropyl ring reduces steric bulk and alters lipophilicity. This compound is a liquid (density: 1.574 g/cm³) used as a pharmaceutical intermediate .
• 1-Cyclopropyl-2-(2-fluorophenyl)-2-(thieno-pyridin-yl)ethanone (C₂₀H₂₀FNO₃S): Incorporates a thieno-pyridin heterocycle, enhancing binding affinity in bioactive molecules. It is a white powder with molecular weight 373.441 g/mol .

Halogenation Patterns

• 2-Chloro-2,2-difluoro-1-(3-fluorophenyl)ethanone (C₈H₄ClF₃O): Features trifluoromethyl and chloro groups, increasing electrophilicity. It is moisture-sensitive and used in agrochemical synthesis .
• 1-(3-Fluorophenyl)-2-(4-fluorophenyl)ethanone (C₁₄H₁₀F₂O): Contains dual fluorophenyl groups, altering electronic properties (InChIKey: FQHVPUTYTIBCJC-UHFFFAOYSA-N) .

Amino and Hydroxy Modifications

• Stability data emphasize hygroscopicity and refrigeration requirements .
• 1-[4-(Benzyloxy)-3-fluorophenyl]ethanone (BFE): A chalcone precursor with a benzyloxy group. Exhibits a high melting point (1030–1050°C) and IR bands at 1620 cm⁻¹ (C=O stretch) .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Boiling Point (°C)	Solubility	Stability
1-Cyclohexyl-2-(3-fluorophenyl)ethanone	298.355	–	–	Stable in crystalline form
2-Bromo-1-cyclopropyl-2-(3-fluorophenyl)ethanone	257.1	295.6	Slight in chloroform, methanol	Moisture-sensitive
BFE	244.27	–	Insoluble in water	Stable at RT
2-Chloro-2,2-difluoro variant	218.57	–	–	4–8°C storage